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Compound of Interest

Compound Name: 1,3-Diazepane-2-thione

Cat. No.: B148885 Get Quote

Essential Safety and Handling Guide for 1,3-
Diazepane-2-thione
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1,3-
Diazepane-2-thione in a laboratory setting. The following procedures are based on the known

hazards of this compound and general best practices for laboratory safety.

Hazard Summary and Personal Protective
Equipment
While a comprehensive Safety Data Sheet (SDS) for 1,3-Diazepane-2-thione is not readily

available, the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

provides key hazard information.[1] It is crucial to handle this compound with care, assuming it

may have other unknown hazards.
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Hazard Classification Description

Recommended Personal
Protective Equipment
(PPE) & Handling
Precautions

Acute toxicity, oral (Category

4)[1]
H302: Harmful if swallowed.[1]

PPE: Wear standard laboratory

attire, including a fully buttoned

lab coat, safety glasses or

goggles, and nitrile gloves.

Precautions: Do not eat, drink,

or smoke in areas where this

chemical is handled or stored.

Wash hands thoroughly after

handling.

Skin corrosion/irritation

(Category 2)[1]
H315: Causes skin irritation.[1]

PPE: Wear chemical-resistant

gloves (nitrile is a minimum

recommendation; consider

double-gloving). Ensure the

lab coat has long sleeves.

Precautions: Avoid all direct

skin contact. If contact occurs,

immediately wash the affected

area with soap and water for at

least 15 minutes and seek

medical attention.
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Serious eye damage/eye

irritation (Category 2A)[1]

H319: Causes serious eye

irritation.[1]

PPE: Wear chemical safety

goggles. A face shield should

be worn when there is a

potential for splashing.

Precautions: Avoid any contact

with eyes. If contact occurs,

immediately flush eyes with

copious amounts of water for

at least 15 minutes, lifting the

upper and lower eyelids, and

seek immediate medical

attention.

Specific target organ toxicity,

single exposure; Respiratory

tract irritation (Category 3)[1]

H335: May cause respiratory

irritation.[1]

PPE: Use in a well-ventilated

area, preferably within a

certified chemical fume hood. If

there is a risk of generating

dust or aerosols, a NIOSH-

approved respirator with an

appropriate cartridge may be

necessary. Precautions: Avoid

inhaling dust or fumes.

Operational Plan for Handling 1,3-Diazepane-2-
thione
This step-by-step guide outlines the safe handling of 1,3-Diazepane-2-thione from receipt to

disposal.

Pre-Handling and Preparation
Review Safety Information: Before beginning any work, review this guide and any other

available safety information. Ensure all personnel are aware of the hazards.

Gather PPE: Assemble all necessary personal protective equipment as outlined in the table

above.
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Prepare Work Area: Ensure the work area, preferably a chemical fume hood, is clean and

uncluttered. Have an emergency eyewash station and safety shower readily accessible.

Assemble Materials: Have all necessary equipment and reagents for the experiment readily

at hand to minimize movement of the hazardous material.

Handling and Use
Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to

prevent inhalation of dust.

Dissolving: When dissolving the compound, add it slowly to the solvent to avoid splashing.

Reactions: Conduct all reactions within a chemical fume hood.

Avoid Contamination: Use dedicated spatulas and glassware. Do not return unused material

to the original container.

Spill and Emergency Procedures
Minor Spills: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand). Wear appropriate PPE. Place the absorbed material into a sealed, labeled container

for hazardous waste disposal. Clean the spill area with a suitable solvent.

Major Spills: Evacuate the immediate area and alert colleagues. If the spill is large or in a

poorly ventilated area, contact your institution's emergency response team.

Personal Exposure:

Skin Contact: Immediately wash with soap and water for at least 15 minutes.

Eye Contact: Immediately flush with water for at least 15 minutes and seek medical

attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Seek immediate medical attention. Do not induce vomiting.
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Storage
Store 1,3-Diazepane-2-thione in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

The storage area should be secured and accessible only to authorized personnel.

Disposal
Dispose of 1,3-Diazepane-2-thione and any contaminated materials as hazardous waste.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of this chemical down the drain or in the regular trash.

Use a licensed hazardous waste disposal company.

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of 1,3-Diazepane-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,3-Diazepane-2-thione | C5H10N2S | CID 736589 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal protective equipment for handling 1,3-
Diazepane-2-thione]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148885#personal-protective-equipment-for-handling-
1-3-diazepane-2-thione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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